1-(5-Amino-2,4-difluorophenyl)-6-fluoro-8-methyl-7-methylamino-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• Molecular Formula: C18H14F3N3O3
• Molecular Weight: 377.3 g/mol
• IUPAC Name: 1-(5-amino-2,4-difluorophenyl)-6-fluoro-8-methyl-7-(methylamino)-4-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C18H14F3N3O3/c1-7-15(23-2)12(21)3-8-16(7)24(6-9(17(8)25)18(26)27)14-5-13(22)10(19)4-11(14)20/h3-6,23H,22H2,1-2H3,(H,26,27)
• InChI Key: TWDPTHJRSFSGKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC(=C1NC)F)C(=O)C(=CN2C3=C(C=C(C(=C3)N)F)F)C(=O)O
• Synonyms: 1-(5-amino-2,4-difluorophenyl)-6-fluoro-8-methyl-7-methylamino-4-oxo-1,4-dihydroquinoline-3-carboxylic acid; 1-(5-amino-2,4-difluorophenyl)-6-fluoro-8-methyl-7-methylamino-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethanolamine salt; WQ 3402; WQ-3402; WQ3402

Description

1-(5-Amino-2,4-difluorophenyl)-6-fluoro-8-methyl-7-methylamino-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C18H14F3N3O3 and its molecular weight is 377.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyridine (200 mg) and a 40% aqueous solution (250 mg) of methylamine were added to 1(5-amino-2,4-difluorophenyl)-6,7-difluoro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (100 mg), arid the mixture was heated and stirred overnight at 70° C. After the solvent was distilled off under reduced pressure, and ethanol (2 ml) and acetic acid (1 drop) were added to the residue to stir the mixture, solids deposited were collected by filtration and washed successively with ethanol and diethyl ether to obtain the title compound (51 mg) as a pale brown powder.